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Compound of Interest

Compound Name: 11,15-Dimethylnonacosane

Cat. No.: B15441737

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of 11,15-Dimethylnonacosane. As a long-chain alkane, this compound is characterized by low
reactivity and volatility under standard laboratory conditions. However, adherence to proper
safety protocols is essential to ensure a safe laboratory environment.

Physicochemical and Hazard Profile

While a specific Safety Data Sheet (SDS) for 11,15-Dimethylnonacosane is not readily
available, its properties can be inferred from its chemical class. As a C31 branched-chain
alkane, it is a waxy solid at room temperature with a high molecular weight (similar to C31H64
with a molecular weight of 436.8 g/mol )[1]. It is non-polar and insoluble in water.

Hazard Summary:

» Flammability: Long-chain alkanes are generally considered to have low flammability at
ambient temperatures. However, they can become flammable if heated to high temperatures,
and appropriate precautions should be taken when working with them near ignition sources.

» Health Hazards: Expected to have low acute toxicity. Due to its low volatility, inhalation
exposure is minimal at room temperature. Direct skin or eye contact may cause mild
irritation. Ingestion of large quantities is not anticipated in a laboratory setting but could
cause gastrointestinal upset.
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e Environmental Hazards: Many hydrocarbons are toxic to aquatic life.[2] Therefore, 11,15-
Dimethylnonacosane should not be released into the environment and must be disposed of

as chemical waste.[2]

Personal Protective Equipment (PPE)

A thorough risk assessment should always be conducted before handling any chemical.[3] The
following table summarizes the recommended PPE for handling 11,15-Dimethylnonacosane
under standard laboratory conditions.

PPE Material/Specificati .
Body Part . Rationale
Recommendation on

Nitrile gloves are a
suitable choice for

protection against oils )
] ] Prevents skin contact
Chemical-resistant and petroleum ) )
Hands and potential mild
gloves products.[4] For S
irritation.
prolonged contact,

consider thicker

gauge gloves.

Safety glasses with Protects eyes from
Eyes side shields or safety ANSI Z87.1 certified potential splashes or
goggles airborne particles.

Standard cotton or .
Protects clothing and
Body Laboratory coat flame-retardant in 1 "
, skin from spills.
material

Operational Plan: Step-by-Step Handling Procedure

e Preparation:
o Ensure the work area is clean and free of clutter.

o Verify that a chemical spill kit is readily accessible.
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o Confirm the location and functionality of the nearest safety shower and eyewash station.
o Don the appropriate PPE as outlined in the table above.
e Handling:

o Handle 11,15-Dimethylnonacosane in a well-ventilated area. A fume hood is not strictly
necessary at room temperature due to low volatility but is recommended if heating the
substance.

o Use a spatula or other appropriate tool to transfer the solid material.
o Avoid creating dust.

o If heating the substance, use a controlled heating source such as a heating mantle or hot
plate and monitor the temperature closely. Keep away from open flames.[2]

e In Case of a Spill:
o Alert personnel in the immediate area.

o For a small spill of solid material, sweep it up carefully to avoid creating dust and place it
in a designated waste container.

o For a larger spill or a spill of molten material, use an absorbent material from the chemical
spill kit to contain and clean up the spill.

o Ventilate the area if necessary.

Disposal Plan

o Waste Collection: All waste containing 11,15-Dimethylnonacosane, including contaminated
gloves, absorbent materials, and empty containers, must be collected in a clearly labeled,
sealed waste container.

o Waste Segregation: Do not mix this waste with other waste streams unless explicitly
permitted by your institution's hazardous waste management guidelines.
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o Disposal Route: Dispose of the chemical waste through your institution's designated
hazardous waste disposal program. Do not pour down the sink or dispose of in regular trash.

[2]

Experimental Workflow for Handling 11,15-
Dimethylnonacosane
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Workflow for Handling 11,15-Dimethylnonacosane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Guidelines for 11,15-
Dimethylnonacosane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15441737#personal-protective-equipment-for-
handling-11-15-dimethylnonacosane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15441737?utm_src=pdf-custom-synthesis
https://healthdata.gov/NIH/Compound-526564-11-19-Dimethylnonacosane/793h-rnds
https://www.youtube.com/watch?v=tB4cMfqbnOU
https://m.youtube.com/watch?v=XJps3inqAr8
https://www.sjsu.edu/fdo/services/ehs/ehs-docs/ppe/Personal%20Protective%20Equipment%20Hands.pdf
https://www.benchchem.com/product/b15441737#personal-protective-equipment-for-handling-11-15-dimethylnonacosane
https://www.benchchem.com/product/b15441737#personal-protective-equipment-for-handling-11-15-dimethylnonacosane
https://www.benchchem.com/product/b15441737#personal-protective-equipment-for-handling-11-15-dimethylnonacosane
https://www.benchchem.com/product/b15441737#personal-protective-equipment-for-handling-11-15-dimethylnonacosane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15441737?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15441737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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